Cas no 1823235-62-6 (5-Bromo-2-(pyrrolidin-1-yl)quinazoline)

• Product Name: 5-Bromo-2-(pyrrolidin-1-yl)quinazoline
• CAS No: 1823235-62-6
• MF: C₁₂H₁₂BrN₃
• MW: 278.14778137207
• CID: 6402059
• PubChem ID: 165491277
• Update Time: 2025-06-29

5-Bromo-2-(pyrrolidin-1-yl)quinazoline Chemical and Physical Properties

Names and Identifiers

• EN300-1162058
• 1823235-62-6
• 5-bromo-2-(pyrrolidin-1-yl)quinazoline
• 5-Bromo-2-(pyrrolidin-1-yl)quinazoline

• Inchi： 1S/C12H12BrN3/c13-10-4-3-5-11-9(10)8-14-12(15-11)16-6-1-2-7-16/h3-5,8H,1-2,6-7H2
• InChI Key： NSNLTSZHGBHFNW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C=NC(=N2)N1CCCC1

Computed Properties

• Exact Mass: 277.02146g/mol
• Monoisotopic Mass: 277.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29Ų

Additional information on 5-Bromo-2-(pyrrolidin-1-yl)quinazoline

5-Bromo-2-(pyrrolidin-1-yl)quinazoline: A Comprehensive Overview

The compound 5-Bromo-2-(pyrrolidin-1-yl)quinazoline (CAS No. 1823235-62-6) is a highly intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the quinazoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities. The presence of a bromine atom at the 5-position and a pyrrolidine group at the 2-position introduces unique electronic and steric properties, making this compound a valuable subject for both academic research and potential therapeutic applications.

Recent studies have highlighted the importance of quinazoline derivatives in drug discovery, particularly in the development of anticancer agents. The quinazoline core is known to exhibit significant cytotoxicity against various cancer cell lines, and the substitution patterns on this core can significantly influence its biological activity. In the case of 5-Bromo-2-(pyrrolidin-1-yl)quinazoline, the bromine atom at position 5 enhances the molecule's ability to undergo redox reactions, which is a critical factor in its anticancer activity. Additionally, the pyrrolidine group at position 2 contributes to improved solubility and bioavailability, making this compound a promising candidate for further preclinical studies.

The synthesis of 5-Bromo-2-(pyrrolidin-1-yl)quinazoline involves a multi-step process that typically begins with the preparation of the quinazoline skeleton. One common approach is the condensation of an appropriate diamine with an aldehyde or ketone in the presence of an acid catalyst. This is followed by bromination at position 5 using a suitable brominating agent, such as bromine in acetic acid. Finally, the introduction of the pyrrolidine group at position 2 is achieved through nucleophilic substitution or coupling reactions. The optimization of these steps is crucial to ensure high yields and purity of the final product.

From a pharmacological perspective, 5-Bromo-2-(pyrrolidin-1-yl)quinazoline has been shown to exhibit potent antiproliferative effects against human cancer cells. In vitro studies have demonstrated that this compound induces apoptosis by targeting key signaling pathways involved in cell survival and proliferation. For instance, it has been found to inhibit the activity of kinases such as cyclin-dependent kinase (CDK) and mitogen-activated protein kinase (MAPK), which are often overactive in cancer cells. Furthermore, this compound has also been shown to sensitize cancer cells to chemotherapy by modulating multidrug resistance (MDR) mechanisms.

One of the most exciting aspects of 5-Bromo-2-(pyrrolidin-1-yl)quinazoline is its potential as a radiosensitizer. Recent research has revealed that this compound can enhance the efficacy of radiation therapy by increasing DNA damage in cancer cells while protecting normal tissues from radiation-induced damage. This dual functionality makes it an attractive candidate for combination therapies aimed at improving treatment outcomes for patients with solid tumors.

In terms of drug delivery, researchers have explored various strategies to enhance the pharmacokinetic properties of 5-Bromo-2-(pyrrolidin-1-yl)quinazoline. For example, nanoparticle-based delivery systems have been developed to improve its solubility and reduce systemic toxicity. These formulations have shown promising results in preclinical models, paving the way for future clinical trials.

Looking ahead, 5-Bromo-2-(pyrrolidin-1-yl)quinazoline holds immense potential as a novel anticancer agent. Its unique chemical structure, combined with its potent biological activity, makes it an ideal candidate for further exploration in both academic and industrial settings. As research continues to uncover new insights into its mechanism of action and therapeutic applications, this compound is poised to make a significant impact on cancer treatment.